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Compound of Interest

Compound Name: Xylylcarb

cat. No.: B1683432

This document provides essential safety and logistical information for the proper disposal of
Xylylcarb, a carbamate insecticide. The procedures outlined below are intended for
researchers, scientists, and drug development professionals working in a laboratory setting.
Adherence to these guidelines is critical for ensuring personal safety and environmental
protection.

Immediate Safety and Hazard Information

Xylylcarb is a neurotoxic compound that functions as an acetylcholinesterase inhibitor.[1] It
presents significant health and environmental hazards.

e Human Health Hazards: Xylylcarb is harmful if swallowed or inhaled and is suspected of
causing cancer and damaging fertility.[2][3] Acute exposure can lead to a cholinergic crisis,
with symptoms including nausea, vomiting, salivation, sweating, and, in severe cases,
convulsions and respiratory muscle failure.[1] It may also cause allergic skin reactions and
serious eye irritation.[4]

e Environmental Hazards: This chemical is classified as very toxic to aquatic life, with long-
lasting effects.[1][2][4] It can be lethal to fish, birds, insects, and plants, posing a significant
risk to ecosystems.[4]

Due to these hazards, Xylylcarb and any materials contaminated with it must be treated as
hazardous waste. Do not dispose of Xylylcarb down the drain or in regular trash.[3][5]

Xylylcarb Properties and Classifications
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The following table summarizes key quantitative data and classifications for Xylylcarb.

Property Value Reference
Molecular Formula C10H13NO2 [1]
Molecular Weight 179.22 g/mol [1]
Appearance White solid [1]

H302: Harmful if
swallowedH332: Harmful if
inhaledH351: Suspected of

GHS Hazard Statements causing cancerH400: Very [1][3]
toxic to aquatic lifeH410: Very
toxic to aquatic life with long

lasting effects

Acute Toxicity (Oral,
Inhalation), Carcinogenicity,

Hazard Classes ] [1112][3]
Aquatic Hazard (Acute and

Chronic)

Step-by-Step Disposal Protocol

This protocol details the standard operating procedure for the safe collection and disposal of
Xylylcarb waste in a laboratory environment.

Step 1: Personal Protective Equipment (PPE) and
Preparation

Before handling Xylylcarb waste, ensure all appropriate safety measures are in place.

o Consult Safety Data Sheet (SDS): Always review the most current SDS for Xylylcarb before
beginning work.[3]

o Work Area: Conduct all waste handling procedures inside a certified chemical fume hood to
avoid inhalation of dust or aerosols.[3]
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» Required PPE: At a minimum, wear the following:
o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles and a face shield
o A properly fitted lab coat
o Spill Kit: Ensure a spill kit appropriate for solid chemical spills is readily accessible.

Step 2: Segregation and Collection of Waste

Proper segregation is crucial to prevent accidental chemical reactions and ensure compliant

disposal.

o Designated Waste Container: Use a dedicated, clearly labeled hazardous waste container
for all Xylylcarb waste. The container must be made of a compatible material and have a

secure, tight-fitting lid.

o Labeling: Label the waste container with "Hazardous Waste," the full chemical name
"Xylylcarb," and the associated hazard pictograms (e.g., Health Hazard, Environmental
Hazard).

o Waste Types:

o Solid Waste: Collect excess or expired solid Xylylcarb, contaminated lab supplies (e.g.,
weigh boats, contaminated gloves, bench paper), and place them directly into the

designated solid waste container.

o Liquid Waste: For solutions containing Xylylcarb, use a designated liquid hazardous
waste container. Do not mix with other incompatible waste streams.

Step 3: Decontamination of Empty Containers

Empty Xylylcarb containers are considered hazardous waste until properly decontaminated.[6]

The standard procedure is triple rinsing.[6][7]
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» First Rinse: Add a suitable solvent (e.g., ethanol or acetone, check for compatibility) to the
empty container until it is about 20-25% full. Secure the cap and shake vigorously for 30
seconds.[6] Pour the solvent rinsate into a designated hazardous liquid waste container.

e Second and Third Rinses: Repeat the rinsing step two more times, collecting the rinsate in
the same hazardous waste container.[6]

o Container Disposal: After triple rinsing and allowing the container to air dry in a fume hood,
puncture it or otherwise render it unusable to prevent reuse.[7] It can then typically be
disposed of with other decontaminated lab glass or plastic, but confirm this with your
institution's Environmental Health & Safety (EHS) office.

Step 4: Storage and Final Disposal

o Temporary Storage: Keep the sealed hazardous waste container in a designated, secure
satellite accumulation area. This area should be well-ventilated and away from incompatible
materials.[2]

e Arrange for Pickup: Contact your institution's EHS office to schedule a pickup for the
hazardous waste. Do not attempt to transport hazardous waste in a personal vehicle.[5]
Professional hazardous waste disposal services will ensure the material is transported and
disposed of in accordance with all local, state, and federal regulations.[5][8]

Experimental Protocols for Chemical Degradation

While the literature suggests that carbamates may be degraded via methods such as high-
temperature incineration or chemical hydrolysis, specific, validated experimental protocols for
the laboratory-scale degradation of Xylylcarb are not readily available in public safety
documents.[8] Methods involving hydrolysis and oxidation are noted as possibilities but require
further study to be considered practical and safe for general use.[8]

Therefore, chemical degradation should not be attempted. The established and required
procedure is to collect all Xylylcarb waste for disposal by a licensed professional hazardous
waste management company.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of Xylylcarb waste
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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